Cas no 878116-41-7 (N-(3-oxo-3-{4-[(thiophen-2-yl)methyl]piperazin-1-yl}propyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(3-oxo-3-{4-[(thiophen-2-yl)methyl]piperazin-1-yl}propyl)-2-phenylethene-1-sulfonamide
• CAS No: 878116-41-7
• MF: C₂₀H₂₅N₃O₃S₂
• MW: 419.560802221298
• CID: 6026043
• PubChem ID: 9120198
• Update Time: 2025-10-29

N-(3-oxo-3-{4-[(thiophen-2-yl)methyl]piperazin-1-yl}propyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 878116-41-7
• EN300-26596892
• N-(3-oxo-3-{4-[(thiophen-2-yl)methyl]piperazin-1-yl}propyl)-2-phenylethene-1-sulfonamide
• Z82996930

• Inchi： 1S/C20H25N3O3S2/c24-20(23-13-11-22(12-14-23)17-19-7-4-15-27-19)8-10-21-28(25,26)16-9-18-5-2-1-3-6-18/h1-7,9,15-16,21H,8,10-14,17H2/b16-9+
• InChI Key： VETXDYHYYVPJFO-CXUHLZMHSA-N
• SMILES： S1C=CC=C1CN1CCN(C(CCNS(/C=C/C2C=CC=CC=2)(=O)=O)=O)CC1

Computed Properties

• Exact Mass: 419.13373402g/mol
• Monoisotopic Mass: 419.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-oxo-3-{4-[(thiophen-2-yl)methyl]piperazin-1-yl}propyl)-2-phenylethene-1-sulfonamide

Professional Introduction to Compound with CAS No. 878116-41-7 and Product Name: N-(3-oxo-3-{4-[(thiophen-2-yl)methyl]piperazin-1-yl}propyl)-2-phenylethene-1-sulfonamide

This compound, identified by the CAS number 878116-41-7, is a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry. The product name, N-(3-oxo-3-{4-[(thiophen-2-yl)methyl]piperazin-1-yl}propyl)-2-phenylethene-1-sulfonamide, provides a detailed insight into its chemical structure, which comprises several key functional groups and moieties that contribute to its unique properties and biological activities.

The molecular framework of this compound features a piperazine ring substituted with a thiophenylmethyl group, which is a common motif in drug design due to its ability to interact with biological targets. The presence of the piperazine moiety enhances the compound's solubility and bioavailability, making it an attractive candidate for further development. Additionally, the sulfonamide group at the terminal position of the molecule introduces a polar and acidic character, which can influence its binding affinity and pharmacokinetic profile.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where the structural features of a compound are meticulously tailored to optimize its therapeutic efficacy. The compound in question exhibits a well-balanced structure that combines lipophilicity with polarizability, characteristics that are often sought after in lead compounds for central nervous system (CNS) disorders. The thiophenyl ring, in particular, has been extensively studied for its potential role in modulating neurotransmitter systems, making this compound a promising candidate for further investigation.

In vitro studies have begun to elucidate the pharmacological profile of this compound, revealing interesting interactions with various biological targets. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in neurodegenerative diseases. The sulfonamide group has been shown to enhance binding affinity to these targets, potentially leading to improved therapeutic outcomes. Furthermore, the piperazine moiety's ability to cross the blood-brain barrier makes this compound an attractive option for treating CNS disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also demonstrate the compound's feasibility for large-scale production.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a crucial role in addressing unmet medical needs. The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing researchers to rapidly assess the potential of new molecular entities. This compound's unique structural features make it a valuable tool for understanding disease pathways and developing novel treatments.

The development of new pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, the careful design of this compound addresses many of these issues through its optimized molecular structure. The presence of both hydrophilic and hydrophobic regions enhances its solubility profile, while metabolic stability is improved by strategic placement of functional groups. These attributes make it a promising candidate for further preclinical and clinical development.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutics. The research on this compound exemplifies such partnerships, where interdisciplinary approaches are leveraged to advance drug discovery efforts. By combining expertise in organic chemistry, pharmacology, and computational biology, researchers can accelerate the development pipeline and bring new treatments to patients more quickly.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. As our understanding of disease biology evolves, so too will our ability to design molecules that effectively interact with biological targets. This compound represents a significant step forward in rational drug design and underscores the importance of innovative approaches in addressing complex diseases.